Cas no 2034617-75-7 (N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide)

• Product Name: N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide
• CAS No: 2034617-75-7
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 6452149
• PubChem ID: 121017415
• Update Time: 2025-10-23

N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide
• N-[2-(2-methyl-1H-indol-1-yl)ethyl]-2-[(oxan-4-yl)methoxy]pyridine-4-carboxamide
• AKOS026690004
• 2034617-75-7
• F6475-5493
• N-[2-(2-methylindol-1-yl)ethyl]-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide

• Inchi： 1S/C23H27N3O3/c1-17-14-19-4-2-3-5-21(19)26(17)11-10-25-23(27)20-6-9-24-22(15-20)29-16-18-7-12-28-13-8-18/h2-6,9,14-15,18H,7-8,10-13,16H2,1H3,(H,25,27)
• InChI Key： GFKKKLQGTRGERS-UHFFFAOYSA-N
• SMILES： O1CCC(COC2C=C(C=CN=2)C(NCCN2C(C)=CC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 393.20524173g/mol
• Monoisotopic Mass: 393.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.4Ų

Additional information on N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide

Comprehensive Overview of N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide (CAS No. 2034617-75-7)

N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide (CAS No. 2034617-75-7) is a novel synthetic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining an indole moiety with a tetrahydro-2H-pyran ring and an isonicotinamide core, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular design.

The compound's CAS number 2034617-75-7 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Its complex name, N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide, reflects its hybrid structure, which integrates multiple pharmacophores known for their bioactivity. This design is often explored in the context of targeted drug delivery and small-molecule therapeutics, aligning with current trends in personalized medicine and precision healthcare.

In recent years, the scientific community has shown growing interest in compounds like N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide due to their potential applications in neurodegenerative diseases and inflammatory disorders. The indole segment, for instance, is frequently associated with serotonin receptor interactions, while the tetrahydro-2H-pyran component enhances metabolic stability. Such features are highly relevant to ongoing research into blood-brain barrier penetration and CNS-targeted therapies, topics frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the compound's isonicotinamide backbone offers versatility for further derivatization, a strategy often employed in hit-to-lead optimization. This adaptability is crucial for addressing challenges like drug resistance and off-target effects, which are hot topics in modern pharmacology. Additionally, the incorporation of a methoxy linker improves solubility, a key factor in oral bioavailability—a frequent concern in drug development discussions.

The rise of AI-driven drug discovery has further amplified interest in structurally complex molecules like CAS No. 2034617-75-7. Computational models increasingly predict such compounds for protein-ligand interactions, leveraging their multifunctional architecture. This aligns with searches for fragment-based drug design and virtual screening, as researchers seek to accelerate the identification of novel bioactive entities. The compound’s balanced lipophilicity, inferred from its tetrahydro-2H-pyran and indole groups, also makes it a subject of ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

Beyond therapeutic potential, N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide exemplifies advancements in green chemistry. Its synthetic route may incorporate catalytic methods to minimize waste, resonating with global demands for sustainable pharmaceutical production. This aspect is particularly relevant given increasing searches for eco-friendly synthesis and green solvents in chemical manufacturing.

In summary, CAS No. 2034617-75-7 represents a compelling case study in contemporary drug discovery, bridging structural innovation with biological relevance. Its multifaceted design addresses critical questions in molecular pharmacology, drug delivery, and sustainability, making it a compound of enduring interest to both academia and industry.